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Compound of Interest

Compound Name: Stearoyl glutamic acid
CAS No.: 3397-16-8
Cat. No.: B1671662
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Stearoyl glutamic acid, including personal protective equipment (PPE), operational
procedures, and disposal plans. Adherence to these guidelines will help mitigate risks and
ensure the integrity of your work.

Recommended Personal Protective Equipment (PPE)

When handling Stearoyl glutamic acid, particularly in its powder form, a comprehensive
approach to personal protection is crucial to prevent contact, inhalation, and irritation.[1][2][3]
The following table summarizes the necessary PPE.
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Protection Type

Specific Equipment

Purpose

Standard

Eye Protection

Tightly fitting safety
goggles with side-

To prevent eye
contact with dust or

Conforming to EN 166
(EU) or NIOSH (US).

Hand Protection

shields splashes.[1][2][4] [21[4]
To prevent skin Conforming to EU
Chemically contact. Gloves must Directive 89/686/EEC

impermeable gloves

be inspected prior to
use.[1][2]

and the standard EN
374.[2]

Body Protection

Impervious clothing or

lab coat

To protect skin and
personal clothing from
spills and

contamination.[1][4]

Fire/flame resistant
clothing is also

recommended.[2][4]

Respiratory Protection

Full-face respirator or
suitable particulate

respirator

Required if exposure
limits are exceeded, if
irritation is
experienced, or when
dust formation is
likely.[1][2][4]

Use in accordance
with a respiratory

protection program.

Operational Protocol: Handling Stearoyl Glutamic

Acid

Following a systematic procedure ensures minimal exposure and maintains a safe working

environment.

Preparation and Engineering Controls

e Ventilation: Always handle Stearoyl glutamic acid in a well-ventilated area.[1][2] The use of

local exhaust ventilation is recommended to control exposure.[1] For handling the powder, a

hood or enclosure with horizontal laminar flow is effective in minimizing dust escape.[5]

o Safety Stations: Ensure that an accessible safety shower and eye wash station are available

in the immediate work area.[1]
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» Risk Assessment: Before beginning work, conduct a thorough risk assessment to identify
potential hazards and implement appropriate control measures.[6]

Handling Procedure

e Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[1][2]

o Prevent Contact: Avoid direct contact with the skin and eyes, and do not inhale the powder.

[11[2]
e Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

e Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands and skin
thoroughly after handling.[1][4]

Storage

o Container: Keep the container tightly sealed.[1][2]
» Location: Store in a dry, cool, and well-ventilated place.[1][2][7]

o Conditions to Avoid: Keep away from direct sunlight and sources of ignition.[1] Store
separately from incompatible materials such as strong oxidizing agents.[7][8]

o Temperature: For short-term storage, 0 - 4°C is recommended. For long-term storage, -20°C
IS suitable.[9]

Emergency and Disposal Plans
Accidental Release Measures

In the event of a spill, follow these steps:

o Personal Precautions: Use full personal protective equipment as outlined above.[1] Avoid
breathing dust, vapors, or mist.[1] Evacuate personnel to a safe area and ensure adequate
ventilation.[1][2]

e Environmental Precautions: Prevent the substance from entering drains or water courses.[1]
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o Containment and Cleaning: Sweep up the spilled material and place it into a suitable
container for disposal.[7] Avoid creating dust.[7] For liquid spills, absorb with an inert material
like diatomite.[1] Clean the affected surfaces and equipment, potentially by scrubbing with
alcohol.[1]

Disposal
e Regulations: Dispose of the substance and its container in accordance with all applicable

local, regional, and national laws and regulations.[7]

e Method: The material should be sent to an approved waste disposal plant.[1] Do not allow
the product to be released into the environment.[1]

First Aid Measures
Exposure Route Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact . )

lenses if present.[1][2] Seek prompt medical

attention.[1]

Remove contaminated clothing and rinse the
Skin Contact skin thoroughly with plenty of water.[1][2]
Consult a physician if irritation occurs.[2]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation . . - o
breathing, give artificial respiration and seek
immediate medical attention.[2]
Rinse the mouth with water.[1] Do not induce
Ingestion vomiting.[2] Call a poison center or doctor if you

feel unwell.[1]

Physical and Chemical Properties

The following table summarizes key quantitative data for Stearoyl glutamic acid.
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Property Value

Molecular Formula C23H43NO5[10]

Molecular Weight 413.6 g/mol [9][10]

Appearance White to pale yellow powder[8]

Melting Point 154.75 °C

Boiling Point 600.3°C (for Sodium Stearoyl Glutamate)[11]
Solubility Soluble in DMSO[9]

Acid Value 245 — 290 mg KOH/g

Workflow for Handling Stearoyl Glutamic Acid

The following diagram illustrates the procedural workflow for the safe handling of Stearoyl

glutamic acid, from initial preparation to final disposal.
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Workflow for Safe Handling of Stearoyl Glutamic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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